1-phenyl-3-[4-(1H-pyrazol-1-yl)cyclohexyl]urea

• IUPAC Name: 1-phenyl-3-(4-pyrazol-1-ylcyclohexyl)urea
• InChI: InChI=1S/C16H20N4O/c21-16(18-13-5-2-1-3-6-13)19-14-7-9-15(10-8-14)20-12-4-11-17-20/h1-6,11-12,14-15H,7-10H2,(H2,18,19,21)
• InChI Key: ZYSXAIDFAQOVRG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1NC(=O)NC2=CC=CC=C2)N3C=CC=N3
• Molecular Formula: C16H20N4O
• Molecular Weight: 284.36 g/mol

Description

Pyrazole is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1 and 2 and three carbon © atoms. Pyrazoles have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Synthesis Analysis

Pyrazole nucleus is synthesized with various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach.

Molecular Structure Analysis

The pyrazole ring is a 5-membered ring structure made up of three carbon atoms and two nitrogen atoms in close proximity.

Chemical Reactions Analysis

Pyrazoles are frequently used as scaffolds in the synthesis of bioactive chemicals and reactions in various media.

Physical And Chemical Properties Analysis

The physical and chemical properties of a specific pyrazole compound would depend on its exact structure. For example, some pyrazole compounds are solid at room temperature.

Scientific Research Applications

Fluorescent Materials and Probes

1,3,5-Trisubstituted-1H-pyrazoles are known for their excellent fluorescence properties. . Notably, compound 5i serves as a metal ion fluorescent probe with excellent selectivity for detecting silver ions (Ag+).

Textile Industry

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High-Tech Applications

. Their applications continue to expand rapidly.

Synthesis of Heteroleptic Iridium Complexes

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Antipromastigote Activity

Compound 13, a derivative of 1,3,5-trisubstituted-1H-pyrazole, exhibits potent in vitro antipromastigote activity. .

Mechanism of Action

Target of Action

Pyrazole derivatives have been known to interact with various targets, including aurora-a kinase , and human estrogen alpha receptor . The role of these targets varies from cell cycle regulation (Aurora-A kinase) to hormone regulation (human estrogen alpha receptor).

Mode of Action

Pyrazole derivatives have been reported to interact with their targets through various mechanisms, such as inhibition of enzyme activity or binding to receptor sites . This interaction can lead to changes in cellular processes, such as cell division or hormone signaling.

Biochemical Pathways

Pyrazole derivatives have been reported to affect various pathways, including those involved in cell division and hormone signaling .

Pharmacokinetics

Factors such as solubility, stability, and molecular size can influence how well a compound is absorbed and distributed within the body, how it is metabolized, and how quickly it is excreted .

Result of Action

Pyrazole derivatives have been reported to exhibit various biological activities, including anticancer , antibacterial , and anti-inflammatory effects .

Future Directions

Pyrazoles continue to be the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals. The goal of ongoing research is to discuss the current developments in synthetic techniques and biological activity related to pyrazole derivatives.